Cas no 1132763-80-4 (3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine)
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanamine, N-(1,2-dimethylpropyl)-3-methyl-
- 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
-
- Inchi: 1S/C12H25N/c1-9(2)11(4)13-12-7-5-6-10(3)8-12/h9-13H,5-8H2,1-4H3
- InChI Key: OLTGEHMMQVEMTP-UHFFFAOYSA-N
- SMILES: C1(NC(C)C(C)C)CCCC(C)C1
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-169447-0.05g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-169447-0.1g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-169447-0.25g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-169447-0.5g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-169447-1.0g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-169447-2.5g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-169447-5.0g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-169447-10.0g |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 10g |
$3131.0 | 2023-06-04 | ||
| Ambeed | A581314-1g |
3-Methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 97% | 1g |
$240.0 | 2024-04-26 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN8187-1G |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine |
1132763-80-4 | 95% | 1g |
¥ 1,643.00 | 2023-03-01 |
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine
Introduction to 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 1132763-80-4)
3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine, also known by its CAS number 1132763-80-4, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a cyclohexane ring, a methyl group, and an amine functional group. The combination of these structural elements imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in pharmaceutical research and development.
The chemical formula of 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine is C12H25N, and its molecular weight is approximately 187.34 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the cyclohexane ring and the subsequent introduction of the methyl and amine groups. These synthetic pathways are crucial for ensuring the purity and consistency of the final product, which are essential for its use in research and development.
In recent years, there has been a growing interest in the biological activities of 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine. Studies have shown that this compound exhibits potent pharmacological effects, particularly in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine can act as a selective ligand for specific receptors, making it a promising lead compound for drug discovery.
The pharmacological profile of 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine has been further explored in preclinical studies. These studies have revealed that the compound possesses anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary data suggest that it may have neuroprotective effects, potentially offering therapeutic benefits in neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The safety and efficacy of 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine have been evaluated through various preclinical models. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In the context of drug development, 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine has shown promise as a potential therapeutic agent. Its unique chemical structure and biological activities make it an attractive candidate for further investigation. Researchers are currently exploring its potential applications in treating a range of diseases, from inflammatory conditions to neurological disorders.
The synthesis and characterization of 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine have also been the subject of several academic publications. These studies provide detailed insights into the compound's physical and chemical properties, as well as its behavior in different solvents and under various conditions. This information is crucial for optimizing its use in both laboratory settings and industrial applications.
In conclusion, 3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 1132763-80-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique molecular structure and pharmacological properties make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, contributing to the development of innovative treatments for various diseases.
1132763-80-4 (3-methyl-N-(3-methylbutan-2-yl)cyclohexan-1-amine) Related Products
- 89971-14-2(Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylhexyl)-)
- 76184-04-8(Cyclohexanamine, 2-methyl-5-(1-methylethyl)-N-(1-methylpentyl)-)
- 919775-78-3(Cyclohexanemethanamine, N-(trans-4-methylcyclohexyl)-)
- 89971-09-5(Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)-)
- 89971-08-4(Cyclohexanamine, N-(1-ethylhexyl)-2-methyl-5-(1-methylethyl)-)
- 76184-03-7(Cyclohexanamine, 2-methyl-N-(1-methylbutyl)-5-(1-methylethyl)-)
- 22776-74-5(9-azatricyclo[3.3.2.13?]undecane)
- 383129-16-6(2-Cyclohexylazepane)
- 919775-76-1(Cyclohexanamine, 4-methyl-N-(2-methylpropyl)-, trans-)
- 154279-61-5(Cyclohexanamine, 4,4-methylenebis2-methyl-N-(1-methylpropyl)-)